Cas no 90563-84-1 (2-Benzothiazolemethanol,a-methoxy-)

• Product Name: 2-Benzothiazolemethanol,a-methoxy-
• CAS No: 90563-84-1
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 798473
• Update Time: 2022-07-26

2-Benzothiazolemethanol,a-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolemethanol,a-methoxy-
• 2-Benzothiazolemethanol,alpha-methoxy-(7CI)

• Inchi： 1S/C9H9NO2S/c1-12-9(11)8-10-6-4-2-3-5-7(6)13-8/h2-5,9,11H,1H3
• InChI Key： LBNJWDKPAYCWDC-UHFFFAOYSA-N
• SMILES： C(C1=NC2=CC=CC=C2S1)(OC)O

Computed Properties

• Exact Mass: 195.035
• Monoisotopic Mass: 195.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.6A^2